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Compound Name:
5-Chloro-4-methoxy-2-

methylaniline

CAS No.: 62492-46-0

Cat. No.: B1366948

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

5-Chloro-4-methoxy-2-methylaniline, a substituted aniline derivative of interest to

researchers and professionals in drug development and chemical synthesis.[1] Understanding

the spectral signature of this molecule is fundamental for its unambiguous identification, purity

assessment, and structural elucidation in various experimental contexts. This document will

delve into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, offering insights grounded in established spectroscopic principles and

data from analogous compounds.

Molecular Structure and Overview
5-Chloro-4-methoxy-2-methylaniline possesses a unique substitution pattern on the benzene

ring that gives rise to a distinct spectroscopic fingerprint. The interplay of the electron-donating

amino (-NH2), methoxy (-OCH3), and methyl (-CH3) groups, along with the electron-

withdrawing chloro (-Cl) group, dictates the electronic environment of each atom and,

consequently, their behavior in different spectroscopic techniques.
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Figure 1: Chemical structure of 5-Chloro-4-methoxy-2-methylaniline.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy provides valuable information about the chemical environment of

hydrogen atoms in a molecule. For aromatic compounds, the chemical shifts of protons on the

benzene ring are heavily influenced by the electronic effects of the substituents.[2][3][4][5][6]

Predicted ¹H NMR Spectrum and Interpretation
The ¹H NMR spectrum of 5-Chloro-4-methoxy-2-methylaniline is expected to show distinct

signals for the aromatic protons, the amine protons, the methoxy protons, and the methyl

protons.

Aromatic Protons (Ar-H): The two aromatic protons are in different chemical environments

and are expected to appear as singlets due to the lack of adjacent protons for coupling. The

proton at position 3 (H-3) is flanked by the methoxy and chloro groups, while the proton at

position 6 (H-6) is situated between the methyl and chloro groups. The precise chemical

shifts will depend on the net shielding and deshielding effects of the surrounding

substituents. Generally, aromatic protons resonate in the range of 6.5-8.0 ppm.[2][3][4]

Amine Protons (-NH₂): The two protons of the primary amine group will likely appear as a

broad singlet. The chemical shift of amine protons can vary significantly depending on the

solvent, concentration, and temperature due to hydrogen bonding.

Methoxy Protons (-OCH₃): The three equivalent protons of the methoxy group are expected

to produce a sharp singlet.

Methyl Protons (-CH₃): The three equivalent protons of the methyl group attached to the

aromatic ring will also appear as a sharp singlet.

Predicted ¹H NMR Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1366948/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-chloro-4-methoxy-2-methylaniline-a-technical-guide
https://www.jove.com/science-education/v/12870/nmr-spectroscopy-of-aromatic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/15%3A_Benzene_and_Aromaticity/15.07%3A_Spectroscopy_of_Aromatic_Compounds
https://openstax.org/books/organic-chemistry/pages/15-7-spectroscopy-of-aromatic-compounds
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-aromatic-compounds/
https://www.researchgate.net/file.PostFileLoader.html?id=54be98fed039b1875d8b45e7&assetKey=AS%3A273676291772416%401442260920395
https://www.benchchem.com/product/b1366948/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-chloro-4-methoxy-2-methylaniline-a-technical-guide
https://www.jove.com/science-education/v/12870/nmr-spectroscopy-of-aromatic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/15%3A_Benzene_and_Aromaticity/15.07%3A_Spectroscopy_of_Aromatic_Compounds
https://openstax.org/books/organic-chemistry/pages/15-7-spectroscopy-of-aromatic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 6.8 - 7.2 Singlet 1H Ar-H (position 6)

~ 6.5 - 6.9 Singlet 1H Ar-H (position 3)

~ 3.8 - 4.2 Broad Singlet 2H -NH₂

~ 3.7 - 3.9 Singlet 3H -OCH₃

~ 2.1 - 2.3 Singlet 3H -CH₃

Experimental Protocol for ¹H NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 5-Chloro-4-methoxy-2-
methylaniline in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

optimize the magnetic field homogeneity.

Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A typical

experiment involves a 90° pulse, a relaxation delay of 1-5 seconds, and a sufficient number

of scans to achieve a good signal-to-noise ratio.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Integrate the peaks and determine the chemical shifts relative to a

reference standard (e.g., tetramethylsilane, TMS).

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.

The chemical shifts of carbon atoms in an aromatic ring are sensitive to the electronic

properties of the substituents.[3][4][6]

Predicted ¹³C NMR Spectrum and Interpretation
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The ¹³C NMR spectrum of 5-Chloro-4-methoxy-2-methylaniline is expected to show eight

distinct signals corresponding to the six aromatic carbons, the methoxy carbon, and the methyl

carbon. The chemical shifts of the aromatic carbons are influenced by the inductive and

resonance effects of the substituents. Aromatic carbons typically resonate in the range of 110-

150 ppm.[2][3]

Predicted ¹³C NMR Data
Chemical Shift (δ, ppm) Assignment

~ 145 - 155 C-4 (attached to -OCH₃)

~ 140 - 150 C-2 (attached to -NH₂)

~ 125 - 135 C-5 (attached to -Cl)

~ 120 - 130 C-1 (attached to -CH₃)

~ 110 - 120 C-6

~ 105 - 115 C-3

~ 55 - 60 -OCH₃

~ 15 - 20 -CH₃

Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation: Prepare a more concentrated sample (20-50 mg) in a suitable

deuterated solvent in an NMR tube.

Instrument Setup: Place the sample in the spectrometer and perform tuning and shimming.

Data Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence

to obtain singlets for all carbon atoms. A larger number of scans is typically required for ¹³C

NMR due to the low natural abundance of the ¹³C isotope.

Data Processing: Process the acquired data using Fourier transformation, phase correction,

and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy
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Infrared spectroscopy is used to identify the functional groups present in a molecule based on

the absorption of infrared radiation at specific frequencies corresponding to molecular

vibrations.

Predicted IR Spectrum and Interpretation
The IR spectrum of 5-Chloro-4-methoxy-2-methylaniline is expected to show characteristic

absorption bands for the amine, aromatic, ether, and chloro-aromatic functionalities.

N-H Stretching: As a primary amine, two distinct, sharp to medium intensity bands are

expected in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric

stretching vibrations of the N-H bonds.[7][8][9]

C-H Stretching: Aromatic C-H stretching vibrations typically appear as a group of weak to

medium bands just above 3000 cm⁻¹.[3] Aliphatic C-H stretching from the methyl and

methoxy groups will be observed as medium to strong bands just below 3000 cm⁻¹.

C=C Stretching: Aromatic ring C=C stretching vibrations will give rise to several bands of

variable intensity in the 1450-1600 cm⁻¹ region.[3]

C-N Stretching: The stretching vibration of the aromatic C-N bond is expected in the 1250-

1335 cm⁻¹ range.[7]

C-O Stretching: The C-O stretching of the aryl ether (methoxy group) will likely produce a

strong, characteristic band.

C-Cl Stretching: The C-Cl stretching vibration for an aryl chloride typically appears in the

fingerprint region.

N-H Bending: The N-H bending (scissoring) vibration of the primary amine is expected in the

1580-1650 cm⁻¹ region.[7]

Predicted IR Data
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Wavenumber (cm⁻¹) Intensity Assignment

3400 - 3500 Medium, Sharp Asymmetric N-H Stretch

3300 - 3400 Medium, Sharp Symmetric N-H Stretch

3030 - 3100 Weak to Medium Aromatic C-H Stretch

2850 - 2960 Medium to Strong Aliphatic C-H Stretch

1580 - 1650 Medium N-H Bend

1500 & 1600 Medium to Strong Aromatic C=C Stretch

1250 - 1335 Strong Aromatic C-N Stretch

1200 - 1275 Strong Asymmetric C-O-C Stretch

1000 - 1075 Medium Symmetric C-O-C Stretch

1000 - 1100 Medium C-Cl Stretch

Experimental Protocol for IR Spectroscopy
Sample Preparation: The sample can be analyzed as a thin film between salt plates (if it is a

low-melting solid or liquid), as a KBr pellet (for solids), or as a solution in a suitable solvent.

Background Spectrum: Record a background spectrum of the empty sample compartment or

the solvent.

Sample Spectrum: Place the prepared sample in the IR spectrometer and record the

spectrum.

Data Processing: The instrument software will automatically subtract the background

spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight and the

fragmentation pattern of a compound, which can be used for structural elucidation.[10]
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Predicted Mass Spectrum and Interpretation
The mass spectrum of 5-Chloro-4-methoxy-2-methylaniline will provide its molecular weight

and characteristic fragmentation patterns.

Molecular Ion Peak (M⁺): The molecular ion peak is expected at an m/z corresponding to the

molecular weight of the compound. Due to the presence of chlorine, which has two common

isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the molecular ion peak will appear as a

pair of peaks (M⁺ and M+2⁺) separated by two mass units, with a characteristic intensity

ratio of approximately 3:1.[11]

Fragmentation Patterns: The molecular ion can undergo fragmentation to produce smaller,

stable ions.[12] Common fragmentation pathways for this molecule could include:

Loss of a methyl radical (-•CH₃) from the methoxy group or the ring-substituted methyl

group.

Loss of a chloro radical (-•Cl).

Loss of a methoxy radical (-•OCH₃).

Cleavage of the C-N bond.

[M]⁺˙
(m/z = 171/173)

[M-CH₃]⁺
(m/z = 156/158)

- •CH₃

[M-Cl]⁺
(m/z = 136)

- •Cl

[M-OCH₃]⁺
(m/z = 140/142)

- •OCH₃

Click to download full resolution via product page

Figure 2: Predicted major fragmentation pathways for 5-Chloro-4-methoxy-2-methylaniline.

Predicted Mass Spectrometry Data
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m/z Relative Intensity Assignment

171/173 High Molecular Ion [M]⁺˙

156/158 Medium [M - CH₃]⁺

140/142 Medium [M - OCH₃]⁺

136 Low [M - Cl]⁺

Experimental Protocol for Mass Spectrometry
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid

chromatography (LC-MS).

Ionization: Ionize the sample using a suitable technique, such as Electron Ionization (EI) or

Electrospray Ionization (ESI).[10]

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity

versus m/z.

Conclusion
The predicted spectroscopic data presented in this guide provide a foundational understanding

of the key structural features of 5-Chloro-4-methoxy-2-methylaniline. While these predictions

are based on well-established principles, experimental verification is crucial for definitive

structural confirmation. This guide serves as a valuable resource for researchers and scientists,

enabling them to anticipate and interpret the spectroscopic data for this compound, thereby

facilitating its identification and use in various scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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